(2S)-2-amino-2-methylpentanedioic acid hydrochloride
Overview
Description
(2S)-2-amino-2-methylpentanedioic acid hydrochloride is a chemical compound with significant importance in various scientific fields. It is a derivative of amino acids and is often used in research due to its unique properties and reactivity.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of (2S)-2-amino-2-methylpentanedioic acid hydrochloride typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the use of amino acid derivatives, which are subjected to specific reaction conditions to yield the desired product. The reaction conditions often include the use of solvents, catalysts, and controlled temperatures to ensure the purity and yield of the compound.
Industrial Production Methods: In industrial settings, the production of this compound is scaled up using optimized processes that ensure high yield and purity. These methods often involve continuous flow reactors and automated systems to maintain consistent reaction conditions. The use of advanced purification techniques, such as crystallization and chromatography, is also common to achieve the desired product quality.
Chemical Reactions Analysis
Types of Reactions: (2S)-2-amino-2-methylpentanedioic acid hydrochloride undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties for specific applications.
Common Reagents and Conditions: The common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and substitution reagents like alkyl halides. The reaction conditions, including temperature, pH, and solvent choice, are carefully controlled to achieve the desired outcomes.
Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions can introduce new functional groups into the compound’s structure.
Scientific Research Applications
(2S)-2-amino-2-methylpentanedioic acid hydrochloride has a wide range of applications in scientific research. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology, it serves as a precursor for studying metabolic pathways and enzyme functions. In medicine, it is investigated for its potential therapeutic effects and as a model compound for drug development. In industry, it is used in the production of various chemicals and materials.
Mechanism of Action
The mechanism of action of (2S)-2-amino-2-methylpentanedioic acid hydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.
Comparison with Similar Compounds
Similar Compounds: Similar compounds to (2S)-2-amino-2-methylpentanedioic acid hydrochloride include other amino acid derivatives and related molecules. Examples include (2S)-2-amino-3-methylbutanoic acid and (2S)-2-amino-4-methylpentanoic acid.
Uniqueness: What sets this compound apart is its specific structure and reactivity, which make it suitable for a wide range of applications. Its unique properties allow it to interact with various biological targets and undergo specific chemical reactions, making it a valuable compound in research and industry.
Properties
CAS No. |
151075-03-5 |
|---|---|
Molecular Formula |
C6H12ClNO4 |
Molecular Weight |
197.6 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
